molecular formula C7H8F2N2OS B8768536 4-(Difluoromethoxy)-6-methyl-2-(methylsulfanyl)pyrimidine

4-(Difluoromethoxy)-6-methyl-2-(methylsulfanyl)pyrimidine

Cat. No.: B8768536
M. Wt: 206.22 g/mol
InChI Key: HGJRGQWMXBGPDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Difluoromethoxy)-6-methyl-2-(methylsulfanyl)pyrimidine is a useful research compound. Its molecular formula is C7H8F2N2OS and its molecular weight is 206.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8F2N2OS

Molecular Weight

206.22 g/mol

IUPAC Name

4-(difluoromethoxy)-6-methyl-2-methylsulfanylpyrimidine

InChI

InChI=1S/C7H8F2N2OS/c1-4-3-5(12-6(8)9)11-7(10-4)13-2/h3,6H,1-2H3

InChI Key

HGJRGQWMXBGPDK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NC(=N1)SC)OC(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

218.7 g (1.4 mols) of 2-methylthio-4-hydroxy-6-methylpyrimidine are suspended in 1.12 litres of dioxane, and 1500 g (11.2 mols) of 30% aqueous sodium hydroxide solution are added. The suspension is heated to 80° C., and into this hot suspension are passed, in the course of 3 hours, 242 g (2.8 mols) of difluorochloromethane. The pale yellow suspension obtained is cooled to 20° C. and filtered. The residue is washed with dioxane and dried to thus yield 210 g of 2-methylthio-4-difluoromethoxy-6-methylpyrimidine. The filtrate is extracted with methylene chloride, and the organic phase is washed with water and concentrated by evaporation to obtain, as crystalline residue, a further 79 g of the desired product. The overall yield obtained in this manner is 289 g of 2-methylthio-4-difluoromethoxy-6-methylpyrimidine (100% of theory), m.p. 40-42° C.
Quantity
218.7 g
Type
reactant
Reaction Step One
Quantity
1500 g
Type
reactant
Reaction Step Two
Quantity
242 g
Type
reactant
Reaction Step Three
Quantity
1.12 L
Type
solvent
Reaction Step Four

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